Cas no 70978-40-4 (1-(2-hydroxy-5-methyl-3-nitrophenyl)propan-1-one)

• Product Name: 1-(2-hydroxy-5-methyl-3-nitrophenyl)propan-1-one
• CAS No: 70978-40-4
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 1747627
• PubChem ID: 15561261
• Update Time: 2025-04-21

1-(2-hydroxy-5-methyl-3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-5-methyl-3-nitrophenyl)propan-1-one
• KB-213115
• AGN-PC-00POBU
• AG-G-77679
• SureCN11074065
• 4-methyl-2-nitro-6-propanoylphenol
• CTK5D3284
• 2-Hydroxy-3-nitro-5-methyl-propiophenon
• 2-Hydroxy-3-nitro-5-methyl-propiophenon;4-methyl-2-nitro-6-propanoylphenol;
• DTXSID00574195
• 70978-40-4
• SCHEMBL11074065

• Inchi： 1S/C10H11NO4/c1-3-9(12)7-4-6(2)5-8(10(7)13)11(14)15/h4-5,13H,3H2,1-2H3
• InChI Key： CBYZMXQAOPOQBI-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C)C=C1C(CC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.12000
• LogP: 2.72470